Cas no 116344-31-1 (Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate)

Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate is a pyrazole-based ester compound with applications in pharmaceutical and agrochemical research. Its structure features a phenyl group at the 3-position and a methyl substituent on the nitrogen at the 1-position, contributing to its stability and reactivity. The ethyl carboxylate moiety enhances solubility in organic solvents, facilitating its use as an intermediate in synthetic chemistry. This compound is valued for its versatility in heterocyclic synthesis, particularly in constructing biologically active molecules. Its well-defined chemical properties make it suitable for use in medicinal chemistry, where it serves as a scaffold for developing novel therapeutic agents. High purity and consistent performance are key advantages in laboratory and industrial settings.
Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate structure
116344-31-1 structure
Product Name:Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate
CAS No:116344-31-1
MF:C13H14N2O2
MW:230.262463092804
CID:3233051
PubChem ID:14003898
Update Time:2025-06-07

Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-PHENYL-, ETHYL ESTER
    • ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate
    • ethyl 1-methyl-3-phenylpyrazole-4-carboxylate
    • SCHEMBL10988922
    • 116344-31-1
    • TQP1136
    • Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate
    • Inchi： 1S/C13H14N2O2/c1-3-17-13(16)11-9-15(2)14-12(11)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
    • InChI Key： ZFNKDMFAIFMIHW-UHFFFAOYSA-N
    • SMILES： N1(C)C=C(C(OCC)=O)C(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 230.105527694Da
  • Monoisotopic Mass: 230.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.1Ų

Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E127280-50mg
Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate
 116344-31-1
50mg
 $ 290.00 2022-06-02
TRC
E127280-100mg
Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate
 116344-31-1
100mg
 $ 480.00 2022-06-02

Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate Related Literature

Related Categories

116344-31-1 (Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.